Cas no 15238-52-5 (24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI))
15238-52-5 structure
Product Name:24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI)
CAS No:15238-52-5
MF:C23H38O3
MW:362.54602766037
CID:204561
PubChem ID:3082085
Update Time:2025-04-19
24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI)
- (3R)-3-[(3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid
- 24-norlithocholic acid
- (3R)-3-[(3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid (non-preferred name)
- 24-Norcholan-23-oic acid, 3-hydroxy-, (3beta,5alpha)-
- 15238-52-5
-
- Inchi: 1S/C23H38O3/c1-14(12-21(25)26)18-6-7-19-17-5-4-15-13-16(24)8-10-22(15,2)20(17)9-11-23(18,19)3/h14-20,24H,4-13H2,1-3H3,(H,25,26)/t14-,15+,16+,17+,18-,19+,20+,22+,23-/m1/s1
- InChI Key: BIGINLZPDKMEPQ-ZZAVNFEKSA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC(=O)O)CC[C@H]21
Computed Properties
- Exact Mass: 362.282
- Monoisotopic Mass: 362.282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 499.4°C at 760 mmHg
- Flash Point: 269.9°C
- Refractive Index: 1.53
24-Norcholan-23-oicacid, 3-hydroxy-, (3b,5a)- (9CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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